Cas no 1849255-16-8 (3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride)

• Product Name: 3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride
• CAS No: 1849255-16-8
• MF: C₆H₁₂ClFN₂O
• MW: 182.623683929443
• MDL: MFCD34563107
• CID: 5617619
• PubChem ID: 130632416
• Update Time: 2025-05-20

3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z1457935239
• EN300-2958199
• 3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride
• 1849255-16-8

• MDL： MFCD34563107
• Inchi： 1S/C6H11FN2O.ClH/c1-8-5(10)6(7)2-3-9-4-6;/h9H,2-4H2,1H3,(H,8,10);1H
• InChI Key： KCJNJNSOHDPMRB-UHFFFAOYSA-N
• SMILES： Cl.FC1(C(NC)=O)CNCC1

Computed Properties

• Exact Mass: 182.0622189g/mol
• Monoisotopic Mass: 182.0622189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride

Recent Advances in the Study of 3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride (CAS: 1849255-16-8)

3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride (CAS: 1849255-16-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated pyrrolidine structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) targeting drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug discovery pipelines.

The synthesis of 3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride has been optimized to achieve high yields and purity, as reported in recent publications. Researchers have employed advanced techniques such as asymmetric fluorination and catalytic hydrogenation to enhance the stereoselectivity and efficiency of the synthesis process. These methodological improvements are critical for scaling up production and ensuring reproducibility in industrial settings.

Pharmacological evaluations of 3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride have revealed its potential as a modulator of neurotransmitter systems. In vitro studies demonstrate its affinity for specific receptors, including dopamine and serotonin receptors, suggesting its applicability in treating neurological disorders such as Parkinson's disease and depression. Furthermore, its metabolic stability and blood-brain barrier permeability make it a promising candidate for further preclinical development.

Recent preclinical studies have explored the therapeutic efficacy of 3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride in animal models. Results indicate significant improvements in cognitive function and motor coordination, with minimal adverse effects. These findings underscore the compound's potential as a lead molecule for CNS-targeted therapies. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacokinetic profile for clinical trials.

In addition to its therapeutic potential, 3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride has also been investigated for its role as a versatile building block in medicinal chemistry. Its structural features allow for diverse chemical modifications, enabling the development of novel analogs with enhanced biological activity. This versatility positions the compound as a valuable tool in drug discovery efforts targeting a wide range of diseases.

In conclusion, 3-fluoro-N-methylpyrrolidine-3-carboxamide hydrochloride (CAS: 1849255-16-8) represents a promising avenue for research in chemical biology and pharmaceutical development. Its unique properties, combined with recent advancements in synthesis and pharmacological evaluation, highlight its potential as a therapeutic agent and a key intermediate in drug discovery. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications.